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Compound of Interest

4-(4-Trifluoromethylphenyl)thiazol-
Compound Name:
2-ylamine

cat. No.: B1333816

An In-depth Technical Guide to CAS Number 105512-79-6: 2-Amino-4-[4-
(trifluoromethyl)phenyl]thiazole

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential biological activities of the compound with CAS number 105512-79-6, chemically
known as 2-Amino-4-[4-(trifluoromethyl)phenyl]thiazole. This document is intended for
researchers, scientists, and professionals in the field of drug development and medicinal
chemistry.

Chemical Properties

2-Amino-4-[4-(trifluoromethyl)phenyl]thiazole is a fluorinated heterocyclic compound belonging
to the 2-aminothiazole class. The presence of the trifluoromethyl group and the thiazole
scaffold makes it a subject of interest in medicinal chemistry due to the often-enhanced
biological activity and metabolic stability associated with these moieties.

Table 1: Physicochemical Properties of CAS 105512-79-6
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Property Value
2-Amino-4-[4-(trifluoromethyl)phenyl]thiazole; 4-
UPAC Name [4-(Trif|uoro[m(ithyl)phenyl]-)ll,):zthiail-z-amine
CAS Number 105512-79-6
Molecular Formula C10H7F3N2S
Molecular Weight 244.24 g/mol
Melting Point 206-208 °C
Boiling Point (Predicted) 344.6 £37.0 °C
Density (Predicted) 1.410 + 0.06 g/cm?3
pKa (Predicted) 3.62+0.10
Synthesis

The primary synthetic route to 2-Amino-4-[4-(trifluoromethyl)phenyl]thiazole is the Hantzsch
thiazole synthesis. This well-established method involves the condensation of an a-haloketone
with a thiourea or a thioamide.

General Experimental Protocol for Hantzsch Thiazole
Synthesis

This protocol is a generalized procedure adapted from established methods for the synthesis of
similar 2-aminothiazole derivatives and can be applied for the preparation of 2-Amino-4-[4-
(trifluoromethyl)phenyljthiazole.

Starting Materials:
e 2-Bromo-1-(4-(trifluoromethyl)phenyl)ethanone
e Thiourea

« Ethanol (or other suitable solvent like methanol)
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Procedure:

To a solution of 2-bromo-1-(4-(trifluoromethyl)phenyl)ethanone (1 equivalent) in ethanol, add
thiourea (1.0-1.2 equivalents).

The reaction mixture is then heated to reflux (approximately 78 °C) and stirred for a period of
30 minutes to several hours.

The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature, which may result in
the precipitation of the product.

The mixture is then poured into a beaker containing crushed ice or a dilute solution of a
weak base (e.g., 5% sodium carbonate) to neutralize any acid formed during the reaction
and to facilitate further precipitation of the product.

The resulting solid is collected by vacuum filtration, washed with cold water, and then with a
small amount of cold ethanol.

The crude product can be further purified by recrystallization from a suitable solvent, such as
ethanol, to yield the pure 2-Amino-4-[4-(trifluoromethyl)phenyl]thiazole.

Synthesis Workflow Diagram
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2-Amino-4-[4-(trifluoromethyl)phenyl]thiazole
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Potential Anti-inflammatory Mechanism

2-Amino-4-[4-(trifluoromethyl)phenyl]thiazole Arachidonic Acid
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 To cite this document: BenchChem. [CAS number 105512-79-6 properties and literature].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333816#cas-number-105512-79-6-properties-and-
literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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